Cas no 2172237-91-9 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidooxolane-3-carboxylic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidooxolane-3-carboxylic acid
• CAS No: 2172237-91-9
• MF: C₂₇H₂₄N₂O₆
• MW: 472.489267349243
• CID: 5800265
• PubChem ID: 165814575
• Update Time: 2025-05-25

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidooxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidooxolane-3-carboxylic acid
• EN300-1481482
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzamido]oxolane-3-carboxylic acid
• 2172237-91-9

• Inchi： 1S/C27H24N2O6/c30-24(29-27(25(31)32)12-13-34-16-27)17-6-5-7-18(14-17)28-26(33)35-15-23-21-10-3-1-8-19(21)20-9-2-4-11-22(20)23/h1-11,14,23H,12-13,15-16H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： AOMYNLQTZIMDSY-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(C1)NC(C1C=CC=C(C=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 472.16343649g/mol
• Monoisotopic Mass: 472.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 783
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 114Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidooxolane-3-carboxylic acid

Comprehensive Analysis of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidooxolane-3-carboxylic acid (CAS No. 2172237-91-9)

In the realm of organic chemistry and pharmaceutical research, the compound 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidooxolane-3-carboxylic acid (CAS No. 2172237-91-9) has garnered significant attention due to its unique structural properties and potential applications. This Fmoc-protected amino acid derivative is widely utilized in peptide synthesis, particularly in solid-phase peptide synthesis (SPPS), where it serves as a critical building block for constructing complex peptides with high precision.

The Fmoc group (9-fluorenylmethoxycarbonyl) in this compound is a cornerstone of modern peptide chemistry, offering excellent stability under basic conditions while being easily removable under mild acidic conditions. Researchers and pharmaceutical developers frequently search for Fmoc-protected amino acids like this one to streamline their workflows in drug discovery and bioconjugation. The presence of the oxolane (tetrahydrofuran) ring further enhances its utility in designing cyclic peptides and peptidomimetics, which are pivotal in targeting challenging biological pathways.

Recent trends in biomedical research highlight the growing demand for custom peptide synthesis and high-purity intermediates. The compound 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidooxolane-3-carboxylic acid aligns perfectly with these needs, as it enables the incorporation of non-natural amino acids into peptide sequences. This capability is particularly valuable in developing therapeutic peptides with enhanced stability, bioavailability, and target specificity—a hot topic in precision medicine and oncology research.

From a synthetic chemistry perspective, the compound’s carboxylic acid functionality allows for versatile coupling reactions, making it a preferred choice for amide bond formation. Its compatibility with automated peptide synthesizers has also made it a staple in high-throughput screening platforms, where efficiency and reproducibility are paramount. Users often inquire about Fmoc deprotection protocols and side-chain protection strategies when working with this compound, underscoring its technical relevance.

In the context of green chemistry, researchers are increasingly exploring sustainable synthesis routes for compounds like 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidooxolane-3-carboxylic acid. Questions about solvent-free reactions, catalytic efficiency, and waste reduction are frequently raised in academic and industrial forums. This compound’s adaptability to microwave-assisted synthesis and flow chemistry further positions it as a forward-looking solution for eco-friendly manufacturing.

For analytical chemists, the characterization of CAS No. 2172237-91-9 involves advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. The compound’s purity and stability are critical for ensuring reproducible results in downstream applications. Common search queries include HPLC methods for Fmoc-amino acids and NMR spectral data interpretation, reflecting the need for robust analytical protocols.

Looking ahead, the compound’s role in emerging technologies like DNA-encoded libraries and proteolysis-targeting chimeras (PROTACs) is under active investigation. Its structural features make it a promising candidate for fragment-based drug design and chemical biology studies. As the scientific community continues to explore new therapeutic modalities, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidooxolane-3-carboxylic acid is poised to remain a key player in innovative research.